Cas no 1539826-88-4 (N4-Cyclohexyl-N6-methylpyrimidine-4,6-diamine)

• Product Name: N4-Cyclohexyl-N6-methylpyrimidine-4,6-diamine
• CAS No: 1539826-88-4
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 5047893
• Update Time: 2025-05-20

N4-Cyclohexyl-N6-methylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-cyclohexyl-N6-methylpyrimidine-4,6-diamine
• 4-N-cyclohexyl-6-N-methylpyrimidine-4,6-diamine
• N4-Cyclohexyl-N6-methylpyrimidine-4,6-diamine

• Inchi： 1S/C11H18N4/c1-12-10-7-11(14-8-13-10)15-9-5-3-2-4-6-9/h7-9H,2-6H2,1H3,(H2,12,13,14,15)
• InChI Key： ZPCGQJNOHRTDFB-UHFFFAOYSA-N
• SMILES： N(C1C=C(NC)N=CN=1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8

Additional information on N4-Cyclohexyl-N6-methylpyrimidine-4,6-diamine

Recent Advances in the Study of N4-Cyclohexyl-N6-methylpyrimidine-4,6-diamine (CAS: 1539826-88-4)

N4-Cyclohexyl-N6-methylpyrimidine-4,6-diamine (CAS: 1539826-88-4) is a pyrimidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound has been identified as a promising scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential applications in drug discovery.

One of the key findings from recent research is the compound's ability to modulate specific kinase pathways, making it a potential candidate for targeted cancer therapies. In vitro and in vivo studies have demonstrated its efficacy in inhibiting the proliferation of cancer cells, particularly those with mutations in the PI3K/AKT/mTOR pathway. The compound's unique structural features, including the cyclohexyl and methyl substituents, contribute to its selective binding affinity and improved pharmacokinetic profile compared to earlier-generation inhibitors.

Another area of interest is the compound's potential as an antimicrobial agent. Preliminary studies have shown that N4-Cyclohexyl-N6-methylpyrimidine-4,6-diamine exhibits activity against a range of bacterial and fungal pathogens, including drug-resistant strains. Researchers are currently investigating its mechanism of action, which appears to involve interference with nucleic acid synthesis and cell wall integrity. These findings suggest that this compound could serve as a lead structure for the development of new antibiotics.

Recent synthetic efforts have focused on optimizing the yield and purity of N4-Cyclohexyl-N6-methylpyrimidine-4,6-diamine, with several novel synthetic routes being reported in the literature. These methods have improved the scalability of the compound's production, making it more accessible for further preclinical and clinical studies. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance its biological activity and reduce off-target effects.

In conclusion, N4-Cyclohexyl-N6-methylpyrimidine-4,6-diamine (CAS: 1539826-88-4) represents a versatile and promising compound in the field of medicinal chemistry. Its dual potential as an anticancer and antimicrobial agent, combined with its favorable pharmacological properties, makes it a valuable candidate for further development. Future research should focus on advancing this compound through preclinical trials and exploring its potential in combination therapies.